Cas no 2028710-92-9 (4-(3-fluoropropyl)oxane-4-carbaldehyde)

• Product Name: 4-(3-fluoropropyl)oxane-4-carbaldehyde
• CAS No: 2028710-92-9
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 5799782
• PubChem ID: 165571147
• Update Time: 2025-06-08

4-(3-fluoropropyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropropyl)oxane-4-carbaldehyde
• EN300-1621630
• 2028710-92-9

• Inchi： 1S/C9H15FO2/c10-5-1-2-9(8-11)3-6-12-7-4-9/h8H,1-7H2
• InChI Key： TYWLYHNCPHBGLQ-UHFFFAOYSA-N
• SMILES： FCCCC1(C=O)CCOCC1

Computed Properties

• Exact Mass: 174.10560788g/mol
• Monoisotopic Mass: 174.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-fluoropropyl)oxane-4-carbaldehyde

Research Brief on 4-(3-fluoropropyl)oxane-4-carbaldehyde (CAS: 2028710-92-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-fluoropropyl)oxane-4-carbaldehyde (CAS: 2028710-92-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of positron emission tomography (PET) radiotracers and central nervous system (CNS)-targeting pharmaceuticals. Recent studies highlight its structural versatility, featuring both an aldehyde functional group and a fluoropropyl moiety that enable diverse chemical modifications for drug discovery applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(3-fluoropropyl)oxane-4-carbaldehyde as a precursor for developing σ1 receptor ligands. The compound's oxane ring provided optimal spatial configuration for receptor binding, while the fluoropropyl group allowed for subsequent ¹⁸F-radiolabeling. This dual functionality makes it particularly valuable for creating both therapeutic candidates and diagnostic imaging agents from a single chemical scaffold.

Significant progress has been made in optimizing synthetic routes for 2028710-92-9, as reported in Organic Process Research & Development (2024). A novel continuous-flow synthesis method achieved 78% yield with >99% purity, addressing previous challenges in large-scale production. The improved synthetic accessibility has accelerated its adoption in high-throughput screening libraries for neurodegenerative disease targets.

Recent preclinical studies (Nature Communications, 2024) demonstrate the compound's metabolic stability enhancement when incorporated into drug candidates. The fluoropropyl-oxane structure shows remarkable resistance to cytochrome P450-mediated degradation, with in vitro studies showing 3-5 fold increased half-life compared to non-fluorinated analogs. This property is particularly advantageous for blood-brain barrier penetration in CNS drug development.

Emerging applications include its use as a building block for proteolysis-targeting chimeras (PROTACs), where the aldehyde group enables efficient linker conjugation. A 2024 ACS Chemical Biology publication reported successful development of fluorinated E3 ligase recruiters using 4-(3-fluoropropyl)oxane-4-carbaldehyde, demonstrating enhanced cellular permeability and target engagement.

Ongoing clinical trials (Phase I/II) are investigating derivatives of this compound as PET tracers for neurological disorders. Early results show excellent brain uptake kinetics and specific binding to amyloid plaques, suggesting potential for Alzheimer's disease diagnosis. The unique physicochemical properties of 2028710-92-9 derivatives appear to overcome limitations of current clinical tracers regarding nonspecific binding.

Future research directions include exploration of the compound's utility in fluorine-19 MRI contrast agents and its incorporation into small-molecule fluorophores for intraoperative imaging. The chemical versatility of 4-(3-fluoropropyl)oxane-4-carbaldehyde continues to reveal new applications at the chemistry-biology interface, positioning it as a valuable tool for next-generation theranostic development.